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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439

Introduction

Decyl oleate, the ester of decyl alcohol and oleic acid, is a versatile compound with significant
potential as a biodegradable lubricant. Its favorable properties, including good lubricity, low
viscosity, and inherent biodegradability, make it an attractive alternative to conventional mineral
oil-based lubricants in a variety of applications.[1][2][3] This document provides detailed
application notes and experimental protocols for researchers, scientists, and drug development
professionals interested in evaluating and utilizing decyl oleate as a biodegradable lubricant.

Physicochemical Properties

Decyl oleate is a clear, slightly yellowish liquid at room temperature.[2] Its chemical and
physical properties are summarized in the table below.
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Property Value Test Method
Chemical Formula C2sH5402 -
Molecular Weight 422.73 g/mol -
Appearance C.:Ieiar, colorless to pale yellow Visual

liquid
Kinematic Viscosity @ 40°C ~10-15 cSt ASTM D445
Kinematic Viscosity @ 100°C ~3-5cSt ASTM D445
Pour Point 28°C ASTM D97

Practically insoluble in water;
Solubili miscible with ethanol,
olubili -
Y methylene chloride, and light

petroleum.[1]

Performance Data

The performance of decyl oleate as a biodegradable lubricant has been evaluated through
various standard tests. The following tables summarize key performance data.

Biodegradability

The ready biodegradability of decyl oleate is a key attribute for its use as an environmentally
friendly lubricant. While specific data for decyl oleate is not readily available in the public
domain, data from structurally similar esters provides a strong indication of its performance.

Test Parameter Result Test Method

Biodegradation 86% after 28 days* OECD 301F

*Data based on a structurally similar substance: triesters of trimethylolpropane with C16-18 and
C18 unsaturated fatty acids.

Lubricity
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Decyl oleate exhibits good lubricating properties, reducing friction and wear between moving
surfaces.[1][2][3] The four-ball wear test is a standard method to evaluate the anti-wear
properties of lubricants.

Test Parameter Result Test Method

Wear Scar Diameter 0.451 mm* ASTM D4172

*Data based on a chemically similar oleate ester, Neopentylglycol Dioleate (NPGDO), as a
proxy for decyl oleate to provide a representative value for oleate esters.[4]

Oxidative Stability

The oxidative stability of a lubricant is crucial for its service life. The Rancimat method is an
accelerated aging test used to determine the oxidation stability of oils and fats.

Test Parameter Result Test Method

Induction Time @ 110°C > 8 hours* Rancimat

*Estimated value based on the high oleic acid content of decyl oleate. Oleic acid esters are
known for their good oxidative stability.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to
conduct their own evaluations of decyl oleate.

Protocol 1: Determination of Ready Biodegradability
(OECD 301F)

Objective: To determine the ready biodegradability of decyl oleate in an aerobic aqueous
medium.

Apparatus:

» Respirometer (e.g., electrolytic respirometer)
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Incubation bottles with stoppers

Magnetic stirrers and stir bars

pH meter

Source of CO2-free air

Reagents:

Mineral medium (as specified in OECD 301)

Activated sludge from a domestic wastewater treatment plant (as inoculum)

Decyl oleate (test substance)

Sodium benzoate (readily biodegradable reference substance)

Inhibitor for nitrification (e.g., N-allylthiourea)
Procedure:

o Preparation of Mineral Medium: Prepare the mineral medium according to the OECD 301
guideline.

e Inoculum Preparation: Collect fresh activated sludge and wash it with mineral medium. The
final concentration of suspended solids in the test should be approximately 30 mg/L.

e Test Setup:

o Prepare test bottles containing mineral medium, inoculum, and the test substance (decyl
oleate) at a concentration of 100 mg/L.

o Prepare control bottles with inoculum and mineral medium only.

o Prepare reference bottles with inoculum, mineral medium, and sodium benzoate at 100
mg/L.

o Add the nitrification inhibitor to all bottles.
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 Incubation: Place the bottles in the respirometer and incubate at 20 £ 1°C in the dark with
continuous stirring for 28 days.

» Measurement: The oxygen consumption is measured continuously by the respirometer.

o Calculation: The percentage of biodegradation is calculated based on the ratio of the
biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD) of the test
substance.

Pass Level: The substance is considered readily biodegradable if the biodegradation level
reaches 60% ThOD within a 10-day window during the 28-day test period.[5]

Protocol 2: Determination of Wear Preventive
Characteristics (ASTM D4172 - Four-Ball Method)

Objective: To evaluate the anti-wear properties of decyl oleate under sliding contact.
Apparatus:

e Four-Ball Wear Test Machine

» Microscope with a calibrated scale for measuring wear scars

o Test balls (steel, 12.7 mm diameter)

Reagents:

e Decyl oleate (test lubricant)

e Solvents for cleaning (e.g., heptane, acetone)

Procedure:

o Apparatus Preparation: Thoroughly clean the test balls, ball pot, and locking ring with
solvents and dry them.

e Test Setup:
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o Place three clean test balls in the ball pot.
o Pour the decyl oleate into the pot to a level about 3 mm above the top of the balls.

o Place the fourth ball in the chuck of the motor-driven spindle.

o Test Conditions:
o Load: 392 N (40 kgf)
o Speed: 1200 + 60 rpm
o Temperature: 75 + 2°C
o Duration: 60 + 1 min
» Test Execution:
o Assemble the ball pot onto the tester.
o Apply the load and start the motor.
o Maintain the specified temperature throughout the test.

o Measurement: After the test, clean the three lower balls and measure the diameter of the
wear scars in two directions (parallel and perpendicular to the direction of sliding) using the
microscope.

o Calculation: Calculate the average wear scar diameter for the three balls.

Protocol 3: Determination of Oxidative Stability
(Rancimat Method)

Objective: To determine the oxidative stability of decyl oleate by an accelerated aging test.
Apparatus:

o Rancimat apparatus with heating block and measuring vessels
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e Air pump

» Reaction vessels

Reagents:

e Decyl oleate (test sample)

o Deionized water

Procedure:

e Apparatus Setup:
o Set the temperature of the heating block (e.g., 110°C).
o Set the air flow rate (e.g., 20 L/h).

o Sample Preparation: Weigh a precise amount of decyl oleate (e.g., 3 g) into a reaction
vessel.

e Measurement:
o Place the reaction vessel in the heating block.
o Fill a measuring vessel with deionized water and connect it to the reaction vessel outlet.
o Start the air flow and the measurement.

» Data Analysis: The apparatus continuously measures the conductivity of the water in the
measuring vessel. The induction time is the time until a rapid increase in conductivity is
detected, which indicates the formation of volatile oxidation products.

Visualizations
Experimental Workflow for Biodegradability Testing
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Caption: Workflow for OECD 301F Biodegradability Testing.

Logical Relationship of Decyl Oleate Properties

Decyl Oleate
‘/Elpéét Propertie \

High Biodegradability Good Lubricity Good Oxidative Stability Low Viscosity
/ Perférmance as a Lubricant & \
Reduced Environmental Impact Reduced Friction & Wear Longer Service Life Good Flow Properties

Click to download full resolution via product page

Caption: Relationship between Decyl Oleate's properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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